Synthesis and EPR studies of the first water-soluble N@C60 derivative†
Chemical Communications Pub Date: 2017-11-01 DOI: 10.1039/C7CC07106J
Abstract
The first water-soluble derivative of the paramagnetic endohedral fullerene N@C60 has been prepared through the covalent attachment of a single addend containing two permethylated β-cyclodextrin units to the surface of the carbon cage. The line width of the derivative's EPR signal is highly sensitive to both the nature of the solvent and the presence of Cu(II) ions in solution.
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Journal Name：Chemical Communications
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CAS no.: 87150-13-8
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